Cas no 1226149-93-4 (2-(3,5-dimethylphenyl)pyridine-3-carboxylic acid)

• Product Name: 2-(3,5-dimethylphenyl)pyridine-3-carboxylic acid
• CAS No: 1226149-93-4
• MF: C₁₄H₁₃NO₂
• MW: 227.258523702621
• CID: 2618053
• PubChem ID: 52983894
• Update Time: 2025-04-21

2-(3,5-dimethylphenyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dimethylphenyl)pyridine-3-carboxylic acid
• 1226149-93-4
• 2-(3,5-Dimethylphenyl)nicotinic acid, 95%
• MFCD16314259
• DTXSID40680749
• 2-(3,5-DIMETHYLPHENYL)NICOTINIC ACID

• Inchi： 1S/C14H13NO2/c1-9-6-10(2)8-11(7-9)13-12(14(16)17)4-3-5-15-13/h3-8H,1-2H3,(H,16,17)
• InChI Key： WETLDURMEKSIMZ-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CN=C1C1C=C(C)C=C(C)C=1)=O

Computed Properties

• Exact Mass: 227.094628657Da
• Monoisotopic Mass: 227.094628657Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 50.2Ų